1'-(2-ethyl-6-methylpyrimidin-4-yl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine

• IUPAC Name: [1-[1-(2-ethyl-6-methylpyrimidin-4-yl)piperidin-4-yl]piperidin-3-yl]-morpholin-4-ylmethanone
• InChI: InChI=1S/C22H35N5O2/c1-3-20-23-17(2)15-21(24-20)25-9-6-19(7-10-25)27-8-4-5-18(16-27)22(28)26-11-13-29-14-12-26/h15,18-19H,3-14,16H2,1-2H3
• InChI Key: ZCTDXFJAKNLBTD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=CC(=N1)N2CCC(CC2)N3CCCC(C3)C(=O)N4CCOCC4)C
• Molecular Formula: C22H35N5O2
• Molecular Weight: 401.5 g/mol

Description

1'-(2-ethyl-6-methylpyrimidin-4-yl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine is a chemical compound that has shown potential in various scientific research applications.

Mechanism of Action

The mechanism of action of 1'-(2-ethyl-6-methylpyrimidin-4-yl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine is not fully understood. However, it is believed to act as an antagonist at certain receptors in the brain, including the NMDA and dopamine receptors.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. These include reducing inflammation, improving cognitive function, and reducing pain.

Advantages and Limitations for Lab Experiments

One advantage of using 1'-(2-ethyl-6-methylpyrimidin-4-yl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine in lab experiments is its potential as a treatment for neurological disorders. However, one limitation is that the compound is difficult to synthesize and requires expertise in organic chemistry.

Future Directions

There are several future directions for research on 1'-(2-ethyl-6-methylpyrimidin-4-yl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine. One area of interest is its potential as a treatment for addiction, particularly opioid addiction. Another area of interest is its potential as a treatment for depression and anxiety. Additionally, further research is needed to fully understand the compound's mechanism of action and to develop more efficient synthesis methods.

Synthesis Methods

The synthesis of 1'-(2-ethyl-6-methylpyrimidin-4-yl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine involves multiple steps and requires expertise in organic chemistry. The compound is typically synthesized through a reaction between 1-(2-ethyl-6-methylpyrimidin-4-yl)piperazine and N-(4-morpholinyl)formamide, followed by purification and isolation of the product.

Scientific Research Applications

1'-(2-ethyl-6-methylpyrimidin-4-yl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine has been studied for its potential in various scientific research applications. One area of interest is its potential as a treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease. The compound has also shown potential as an analgesic and as a treatment for addiction.